(3E)-1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene

Specification

• Molecular Formula: C9H11F7O
• Molecular Weight: 268.17 g/mol
• IUPAC Name: 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)oct-3-ene
• Standard InChI: InChI=1S/C9H11F7O/c1-2-3-4-5-6-7(10,8(11,12)13)17-9(14,15)16/h5-6H,2-4H2,1H3
• Standard InChI Key: HCIFORKBCMJRGT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CC(C(F)(F)F)(OC(F)(F)F)F

Introduction

(3E)-1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene is a fluorinated organic compound that belongs to the class of per- and polyfluoroalkyl substances (PFAS). These compounds are known for their stability and resistance to degradation due to their fluorinated structure. The presence of multiple fluorine atoms and a trifluoromethoxy group in this compound contributes to its unique physical and chemical properties.

Synthesis Methods

The synthesis of (3E)-1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene can be achieved through various methods, although specific details are not readily available in the literature. Generally, compounds with similar structures are synthesized using fluorination reactions or the introduction of trifluoromethoxy groups through specialized reagents.

Applications and Potential Uses

While specific applications for (3E)-1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene are not well-documented, compounds with similar structures are often explored for their potential in various fields due to their stability and unique properties. These include applications in materials science, pharmaceuticals, and as intermediates in organic synthesis.

Comparison with Similar Compounds

Compound Name	Chemical Formula	Key Features
1H-perfluorohexane	C6F14	Fully fluorinated chain; high hydrophobicity
Trifluoromethylbenzene	C7H5F3	Contains trifluoromethyl group; used in organic synthesis
Perfluorooctanoic acid	C7F15COOH	Known environmental contaminant; used in industrial applications
(3E)-1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene	Inferred as C8H4F7O	Unique trifluoromethoxy substituent and (3E) configuration

Research Findings and Challenges